2-(Methoxy, phenylmethyl)furan

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 2-[methoxy(phenyl)methyl]furan
• InChI: InChI=1S/C12H12O2/c1-13-12(11-8-5-9-14-11)10-6-3-2-4-7-10/h2-9,12H,1H3
• InChI Key: PHWDFRXOLQRBAS-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C2=CC=CO2

Description

2-(Methoxy, phenylmethyl)furan is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9 grams of the distilled 1-furyl-1-phenyl-methanol (0.052 mole) is charged to a reactor with 0.39 g (2 mole percent) tetrabutylammonium iodide and 10.4 g of a 50 percent aqueous solution of sodium hydroxide added over a 10 minute period with stirring. This is followed by addition of 17.6 g (0.14 mole) 1-bromopentane over a period of 10 minutes and the reaction mixture allowed to stir for 2 hours. The reaction mixture is then extracted with diethyl ether which, after drying over magnesium sulfate, is evaporated. The resulting crude product is short-path distilled to obtain 2-(methoxy, phenylmethyl)furan in low yield.